![molecular formula C22H18N4O3 B7433175 Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate](/img/structure/B7433175.png)
Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate, also known as EAPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EAPC belongs to the class of pyrimidine derivatives and has a molecular weight of 412.47 g/mol.
Mechanism of Action
The mechanism of action of Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in the growth and survival of cancer cells. It also inhibits the replication of HSV and HIV by interfering with their viral DNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which leads to the inhibition of their growth. It also inhibits the production of inflammatory cytokines, which reduces inflammation. Additionally, this compound has been shown to have antioxidant properties, which protects cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate in lab experiments is its low toxicity. It has been shown to be safe for use in vivo and in vitro. Additionally, this compound is stable under physiological conditions, which makes it suitable for use in biological assays. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate. One area of research is the development of this compound-based drugs for the treatment of cancer and viral infections. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the discovery of new targets for drug development. Additionally, the development of new methods for synthesizing this compound could lead to the production of more potent and effective derivatives.
Synthesis Methods
Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate can be synthesized through a multistep process that involves the reaction of 2-aminopyrimidine with 4-chloro-3-nitroaniline, followed by reduction of the nitro group to an amino group. The resulting compound is then reacted with 3-chloro-4-(quinolin-4-yloxy)benzoic acid to yield this compound.
Scientific Research Applications
Ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. It also has antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). This compound has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
ethyl 4-(3-quinolin-4-yloxyanilino)pyrimidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O3/c1-2-28-22(27)21-24-13-11-20(26-21)25-15-6-5-7-16(14-15)29-19-10-12-23-18-9-4-3-8-17(18)19/h3-14H,2H2,1H3,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGLNXWJJDULQLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CC(=N1)NC2=CC(=CC=C2)OC3=CC=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.